4-(furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(furan-2-ylmethyl)-3-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H13N3O2S/c1-18-11-6-4-10(5-7-11)13-15-16-14(20)17(13)9-12-3-2-8-19-12/h2-8H,9H2,1H3,(H,16,20)
• InChI Key: PVZVMVPVSOFDDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNC(=S)N2CC3=CC=CO3
• Molecular Formula: C14H13N3O2S
• Molecular Weight: 287.34 g/mol

Description

Compounds with similar structures, such as furan derivatives and triazole derivatives, are widely used in organic synthesis and medicinal chemistry. They often exhibit a variety of biological activities and are used as building blocks in the synthesis of complex molecules.

Molecular Structure Analysis

The molecular structure of similar compounds often involves a furan ring attached to a triazole ring via a methylene bridge. The presence of the methoxyphenyl group could contribute to the compound’s reactivity and biological activity.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve the furan and triazole rings, which can participate in various chemical reactions due to their unique chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely. Factors such as the presence of different functional groups, the overall size and shape of the molecule, and the specific arrangement of atoms can all influence these properties.

Scientific Research Applications

Pharmaceutical Research

. The presence of the triazole-thiol group can potentially enhance the binding affinity of these molecules to bacterial enzymes, making them effective antibacterial agents.

Future Directions

The future directions for research on similar compounds often involve further exploration of their synthesis, properties, and potential applications. This could include developing new synthetic methods, investigating their mechanism of action, or exploring their potential use in various fields such as medicinal chemistry.

Mechanism of Action

Target of Action

Compounds with similar structures have been used in the synthesis of functionalized β-lactams , which are known to target bacterial cell wall synthesis.

Mode of Action

Related compounds have been involved in imine-imine rearrangement reactions . This could suggest that the compound may interact with its targets through a similar mechanism, leading to structural changes that affect the function of the target.